N-(2-(2-hydroxyethoxy)-2-(thiophen-2-yl)ethyl)thiophene-2-carboxamide

• IUPAC Name: N-[2-(2-hydroxyethoxy)-2-thiophen-2-ylethyl]thiophene-2-carboxamide
• InChI: InChI=1S/C13H15NO3S2/c15-5-6-17-10(11-3-1-7-18-11)9-14-13(16)12-4-2-8-19-12/h1-4,7-8,10,15H,5-6,9H2,(H,14,16)
• InChI Key: CFIZYQWUEIKFSP-UHFFFAOYSA-N
• Canonical SMILES: C1=CSC(=C1)C(CNC(=O)C2=CC=CS2)OCCO
• Molecular Formula: C13H15NO3S2
• Molecular Weight: 297.4 g/mol
• CAS No.: 2034564-63-9

Description

N-(2-(2-hydroxyethoxy)-2-(thiophen-2-yl)ethyl)thiophene-2-carboxamide is a useful research compound. Its molecular formula is C13H15NO3S2 and its molecular weight is 297.39. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The solubility of this chemical has been described as soluble. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Synthesis and Antimicrobial Properties

Research has led to the synthesis of various thiophene derivatives with significant antimicrobial and antifungal activities. For instance, novel cycloalkylthiophene-Schiff bases and their metal complexes demonstrated effectiveness against a range of pathogenic bacteria and fungi, showing activity comparable to conventional antibiotics and antifungals (Altundas et al., 2010). Additionally, the synthesis of ethyl (4-substituted phonoxy)-benzodioxophosphol-4-oxothiazolidin-thiophene-2-carboxylates revealed antimicrobial properties supported by docking studies (Spoorthy et al., 2021).

Photovoltaic and Electrochemical Applications

Thiophene derivatives have also found applications in photovoltaics and electrochemical devices. One study synthesized 3,4-Ethylenedioxythiophene and bis[2-(2-methoxyethoxy)ethoxy]thiophene bridged donor-acceptor molecules for dye-sensitized solar cells, achieving a notable solar-to-energy conversion efficiency (Liu et al., 2008).

Electron Acceptors for Bulk-Heterojunction Devices

The development of non-fullerene electron acceptors based on thiophene derivatives for bulk-heterojunction devices represents another significant application. A novel acceptor featuring central carbazole and terminal diketopyrrolopyrrole functionalities demonstrated excellent solubility, thermal stability, and a high open-circuit voltage when paired with a conventional donor polymer, highlighting its potential for use in efficient, solution-processable photovoltaic devices (Raynor et al., 2016).